Cas no 86814-97-3 (1,3-dimethyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione)

• Product Name: 1,3-dimethyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione
• CAS No: 86814-97-3
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 3514711
• PubChem ID: 10352255
• Update Time: 2025-04-21

1,3-dimethyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• PYRANO[4,3-B]PYRROLE-4,6-DIONE, 1,7-DIHYDRO-1,3-DIMETHYL-
• 1,3-Dimethyl-1,7-dihydro-pyrano[4,3-b]pyrrole-4,6-dione
• 1,3-dimethyl-1H,4H,6H,7H-pyrano[4,3-b]pyrrole-4,6-dione
• 86814-97-3
• STL476640
• AKOS001763888
• 1,3-dimethyl-1,7-dihydropyrano[4,3-b]pyrrole-4,6-dione
• 1,3-DIMETHYL-7H-PYRANO[4,3-B]PYRROLE-4,6-DIONE
• EN300-186591
• BS-52515
• F72617
• LDA81497
• MFCD14715933
• 1,3-dimethyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione

• Inchi： 1S/C9H9NO3/c1-5-4-10(2)6-3-7(11)13-9(12)8(5)6/h4H,3H2,1-2H3
• InChI Key： LTZONMKCOUOFRA-UHFFFAOYSA-N
• SMILES： O1C(CC2=C(C1=O)C(C)=CN2C)=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 369.1±42.0 °C at 760 mmHg
• Flash Point: 177.0±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,3-dimethyl-1H,4H,6H,7H-pyrano4,3-bpyrrole-4,6-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles N-substituted pyrroles